Cas no 1361111-95-6 (2-Benzyl-4-methyl-morpholine-2-carboxylic Acid Hydrochloride)

• Product Name: 2-Benzyl-4-methyl-morpholine-2-carboxylic Acid Hydrochloride
• CAS No: 1361111-95-6
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 4696730
• Update Time: 2025-10-31

2-Benzyl-4-methyl-morpholine-2-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-4-methyl-morpholine-2-carboxylic acid hydrochloride
• 2-benzyl-4-methylmorpholine-2-carboxylic acid hydrochloride
• 2-Benzyl-4-methyl-2-morpholinecarboxylic acid hydrochloride
• 2-Benzyl-4-methylmorpholine-2-carboxylic acid;hydrochloride
• 2-Benzyl-4-methyl-morpholine-2-carboxylic Acid Hydrochloride

• Inchi： 1S/C13H17NO3.ClH/c1-14-7-8-17-13(10-14,12(15)16)9-11-5-3-2-4-6-11;/h2-6H,7-10H2,1H3,(H,15,16);1H
• InChI Key： QJXPSWNCZAKNBP-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C)CC1(C(=O)O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-Benzyl-4-methyl-morpholine-2-carboxylic Acid Hydrochloride

Latest Research on 2-Benzyl-4-methyl-morpholine-2-carboxylic Acid Hydrochloride (CAS: 1361111-95-6) in Chemical Biology and Pharmaceutical Applications

2-Benzyl-4-methyl-morpholine-2-carboxylic Acid Hydrochloride (CAS: 1361111-95-6) is a morpholine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been explored for its role as a building block in the synthesis of bioactive molecules and as a potential therapeutic agent itself. Recent studies have focused on its physicochemical properties, synthetic pathways, and biological activities, shedding light on its versatility in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of 2-Benzyl-4-methyl-morpholine-2-carboxylic Acid Hydrochloride, highlighting its efficient production via a multi-step process involving reductive amination and cyclization. The researchers emphasized the compound's high yield and purity, making it a promising candidate for large-scale pharmaceutical manufacturing. Furthermore, the study explored its stability under various pH conditions, which is critical for its potential use in oral drug formulations.

In the context of biological activity, recent preclinical studies have demonstrated that 2-Benzyl-4-methyl-morpholine-2-carboxylic Acid Hydrochloride exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its activity against cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications. However, the study also noted the need for further structural modifications to enhance selectivity and reduce off-target effects.

Another emerging area of research involves the use of 2-Benzyl-4-methyl-morpholine-2-carboxylic Acid Hydrochloride as a chiral auxiliary in asymmetric synthesis. Its rigid morpholine ring and stereogenic centers make it a valuable tool for constructing enantiomerically pure compounds, as highlighted in a 2023 review article in Tetrahedron. This application is particularly relevant in the development of chiral drugs, where enantiopurity is crucial for pharmacological efficacy and safety.

Despite these promising findings, challenges remain in the clinical translation of 2-Benzyl-4-methyl-morpholine-2-carboxylic Acid Hydrochloride. Pharmacokinetic studies indicate limited bioavailability, prompting ongoing research into prodrug strategies and formulation technologies. Additionally, toxicological assessments are underway to evaluate its safety profile for potential therapeutic use. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological properties and explore its potential in targeting other disease-relevant pathways.